N-(4-chlorophenyl)-3-methoxyphenylacetamide
Cat. No. B8753979
M. Wt: 275.73 g/mol
InChI Key: MHHKISSCHMPKFC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[Al+3:21].[CH2:26]1[O:27][CH2:28][CH2:29][CH2:30]1.[Cl:1][c:2]1[cH:3][cH:4][c:5]([NH:8][C:9]([CH2:10][c:11]2[cH:12][c:13]([O:17][CH3:18])[cH:14][cH:15][cH:16]2)=[O:19])[cH:6][cH:7]1.[H-:20].[H-:23].[H-:24].[H-:25].[Li+:22]>>[Cl:1][c:2]1[cH:3][cH:4][c:5]([NH:8][CH2:9][CH2:10][c:11]2[cH:12][c:13]([O:17][CH3:18])[cH:14][cH:15][cH:16]2)[cH:6][cH:7]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Al+3]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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C1CCOC1
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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COc1cccc(CC(=O)Nc2ccc(Cl)cc2)c1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Li+]
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Outcomes
Product
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Name
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Type
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product
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Smiles
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COc1cccc(CCNc2ccc(Cl)cc2)c1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
